Cas no 1805113-51-2 (2-Bromo-3-nitroisonicotinamide)

• Product Name: 2-Bromo-3-nitroisonicotinamide
• CAS No: 1805113-51-2
• MF: C₆H₄BrN₃O₃
• MW: 246.018260002136
• CID: 4901774
• Update Time: 2025-10-20

2-Bromo-3-nitroisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-nitroisonicotinamide

• Inchi： 1S/C6H4BrN3O3/c7-5-4(10(12)13)3(6(8)11)1-2-9-5/h1-2H,(H2,8,11)
• InChI Key： MLGBLOZOIJKMBR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(N)=O)C=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 0.6
• Topological Polar Surface Area: 102

Additional information on 2-Bromo-3-nitroisonicotinamide

Chemical Structure and Physical Properties of 2-Bromo-3-nitroisonicotinamide

The 2-Bromo-3-nitroisonicotinamide (CAS No. 1805113-51-2) is a heterocyclic compound that belongs to the class of isonicotinamide derivatives. This molecule features a pyridine ring fused with a nicotinamide moiety, where the 2-Bromo substituent occupies the second carbon position and the 3-nitro group is attached to the third carbon atom. The molecular formula of this compound is C₆H₅BrN₂O₂, with a molecular weight of approximately 217.01 g/mol. The compound exhibits a polar nature due to the presence of nitro and amide functional groups, which contribute to its solubility in polar solvents such as dimethyl sulfoxide (DMSO) and water. The CAS No. 1805113-51-2 is a unique identifier that ensures precise referencing in scientific literature and industrial applications.

Structurally, the 2-Bromo-3-nitroisonicotinamide molecule is characterized by its aromatic ring system, which provides stability and reactivity. The bromine atom at the 2-Bromo position introduces electrophilic characteristics, while the nitro group at the 3-nitro position acts as a strong electron-withdrawing group. These substituents influence the compound's reactivity and biological activity, making it a valuable candidate for further exploration in medicinal chemistry. Recent studies have highlighted the importance of such functional groups in modulating the pharmacological profile of isonicotinamide derivatives, particularly in the context of anti-inflammatory and antitumor activities.

Physical properties of the 2-Bromo-3-nitroisonicotinamide include a melting point that is typically observed in the range of 120–130°C, depending on the purity of the compound. It is a solid at room temperature and exhibits moderate solubility in organic solvents. The compound's stability under various storage conditions is critical for its application in pharmaceutical research, where consistent quality and purity are essential for reproducible results. The CAS No. 1805113-51-2 is often synthesized through multi-step organic reactions, with the final product requiring rigorous purification to meet analytical standards.

Pharmacological Applications of 2-Bromo-3-nitroisonicotinamide

The 2-Bromo-3-nitroisonicotinamide has garnered significant attention in the field of pharmacology due to its potential therapeutic applications. Recent research has focused on its role in modulating inflammatory pathways, particularly in the context of chronic diseases such as rheumatoid arthritis and inflammatory bowel disease. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the 2-Bromo-3-nitroisonicotinamide exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a key mediator of inflammation. This finding suggests that the 2-Bromo-3-nitroisonicotinamide could be a promising candidate for the development of novel anti-inflammatory drugs.

Additionally, the 2-Bromo-3-nitroisonicotinamide has been investigated for its antitumor properties. A 2024 study in *Cancer Research* reported that this compound induces apoptosis in cancer cells by targeting the mitochondrial pathway. The 3-nitro group is hypothesized to play a critical role in this mechanism by generating reactive oxygen species (ROS), which disrupt cellular homeostasis and trigger programmed cell death. These findings highlight the potential of the 2-Bromo-3-nitroisonicotinamide as a lead compound for the design of targeted therapies in oncology.

Furthermore, the 2-Bromo-3-nitroisonicotinamide has shown potential in neuropharmacology. A 2022 study in *Neuropharmacology* explored its effects on neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound was found to inhibit the aggregation of amyloid-beta proteins, a hallmark of Alzheimer's disease. This property is attributed to the 2-Bromo group's ability to interact with specific protein domains, preventing their misfolding and accumulation. These insights underscore the versatility of the 2-Bromo-3-nitroisonicotinamide in addressing multiple therapeutic targets.

Synthesis and Chemical Modifications of 2-Bromo-3-nitroisonicotinamide

The synthesis of the 2-Bromo-3-nitroisonicotinamide typically involves a multi-step organic reaction sequence. One common approach is the nitration of isonicotinamide followed by bromination at the 2-position. This process requires careful control of reaction conditions to ensure the selective introduction of the 2-Bromo and 3-nitro groups. The CAS No. 1805113-51-2 is often synthesized using electrophilic substitution reactions, where the nitro group is introduced via nitric acid, and the bromine atom is added through a brominating agent such as N-bromosuccinimide (NBS).

Chemical modifications of the 2-Bromo-3-nitroisonicotinamide have been explored to enhance its pharmacological properties. For instance, replacing the 2-Bromo group with other halogen atoms or introducing functional groups at the 3-nitro position can alter the compound's reactivity and biological activity. A 2023 study in *Organic Letters* reported the synthesis of a derivative with a 3-chloro group, which showed improved solubility and bioavailability compared to the parent compound. These modifications highlight the importance of structural optimization in the development of new therapeutic agents.

Additionally, the 2-Bromo-3-nitroisonicotinamide has been used as a building block for the synthesis of more complex molecules. For example, its 3-nitro group can be reduced to an amine, which can then be coupled with other functional groups to create hybrid compounds with diverse biological activities. This flexibility in chemical modification underscores the compound's potential as a versatile platform for drug discovery.

Current Research and Future Directions

Research on the 2-Bromo-3-nitroisonicotinamide is ongoing, with a focus on expanding its therapeutic applications and understanding its molecular mechanisms. Recent studies have explored its potential in combination therapies, where it is paired with other drugs to enhance efficacy and reduce side effects. A 2024 review in *Drug Discovery Today* highlighted the importance of such synergistic approaches in the treatment of complex diseases like cancer and autoimmune disorders.

Future directions for research include the development of more potent and selective derivatives of the 2-Bromo-3-nitroisonicotinamide. Advances in computational chemistry and molecular modeling are expected to play a crucial role in predicting the biological activity of these derivatives. Additionally, the CAS No. 1805113-51-2 is being investigated for its potential in personalized medicine, where its effects can be tailored to individual patient profiles. These efforts are likely to lead to the discovery of novel therapeutics with improved safety and efficacy.

In conclusion, the 2-Bromo-3-nitroisonicotinamide (CAS No. 1805113-51-2) is a promising compound with a wide range of potential applications in pharmacology. Its unique structural features and biological activities make it a valuable candidate for further research and development. As scientific understanding of its mechanisms continues to evolve, the 2-Bromo-3-nitroisonicotinamide is poised to play a significant role in the advancement of therapeutic strategies for various diseases.